Diallylglycine methyl ester

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: methyl 2-[bis(prop-2-enyl)amino]acetate
• InChI: InChI=1S/C9H15NO2/c1-4-6-10(7-5-2)8-9(11)12-3/h4-5H,1-2,6-8H2,3H3
• InChI Key: TVBZPRWGMSZXGY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(CC=C)CC=C

Description

Diallylglycine methyl ester is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.5 g (11.9 mmole) glycine methylester hydrochloride was added to 100 ml dry THF and subsequently, 3.61 g (35.8 mmole) triethylamine was added. After 15 minutes stirring at room temperature, 4.33 g (35.8 mmole) allyl bromide was added dropwise and the mixture was refluxed for 16 hours. 100 ml of 2N HCl was added and then extracted with 100 ml diethyl ether. The aqueous phase was alkalinised after, acid extraction, with K2CO3 and extracted with CH2Cl2 (100 ml three times). The organic layer was dried with MgSO4. The product was further purified, after filtration of MgSO4 and evaporation of the solvent, via column chromatography, providing with 100% selectivity 0.78 g (5.75 mmole, yield 49%) diallylglycine methyl ester. This product was further characterised by the following spectra: